molecular formula C16H14O3 B5769184 1-(2-hydroxyphenyl)-3-(2-methylphenyl)-1,3-propanedione

1-(2-hydroxyphenyl)-3-(2-methylphenyl)-1,3-propanedione

Cat. No. B5769184
M. Wt: 254.28 g/mol
InChI Key: AINGELDNNQNLRR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(2-hydroxyphenyl)-3-(2-methylphenyl)-1,3-propanedione is a chemical compound commonly known as curcumin. Curcumin is widely used in scientific research due to its various biological activities and medicinal properties. It is a yellow-colored compound that is extracted from the turmeric plant. Curcumin has been used for centuries in traditional medicine to treat various ailments. In recent years, there has been an increased interest in curcumin due to its potential therapeutic applications in the treatment of various diseases.

Mechanism of Action

The mechanism of action of curcumin is still not fully understood. However, it has been shown to interact with various cellular targets, including enzymes, transcription factors, and signaling pathways. Curcumin has been shown to inhibit the activity of various enzymes, including cyclooxygenase-2 (COX-2), lipoxygenase (LOX), and inducible nitric oxide synthase (iNOS). Curcumin has also been shown to modulate various signaling pathways, including nuclear factor-kappa B (NF-κB), mitogen-activated protein kinase (MAPK), and phosphatidylinositol 3-kinase (PI3K)/Akt.
Biochemical and Physiological Effects:
Curcumin has been shown to have various biochemical and physiological effects. It has been shown to have antioxidant properties, which can protect cells from oxidative damage. Curcumin has also been shown to have anti-inflammatory properties, which can help reduce inflammation in the body. Curcumin has been shown to have anticancer properties, which can help prevent the growth and spread of cancer cells.

Advantages and Limitations for Lab Experiments

Curcumin has several advantages for lab experiments. It is a readily available compound that can be easily synthesized or extracted from turmeric. Curcumin is also relatively cheap and can be used in a wide range of concentrations. However, curcumin has several limitations for lab experiments. It is a highly reactive compound that can degrade quickly in the presence of light and oxygen. Curcumin can also interact with other compounds in the experimental system, which can complicate data interpretation.

Future Directions

There are several future directions for research on curcumin. One area of research is the development of curcumin analogs with improved pharmacological properties. Another area of research is the study of the mechanism of action of curcumin and the identification of its cellular targets. Additionally, there is a need for more clinical trials to determine the efficacy of curcumin in the treatment of various diseases. Finally, there is a need for more research on the safety of curcumin and its potential side effects.

Synthesis Methods

Curcumin can be synthesized by several methods, including extraction from the turmeric plant and chemical synthesis. The most common method of synthesis is the extraction method, which involves the use of solvents such as ethanol or acetone to extract curcumin from turmeric. Chemical synthesis involves the use of various chemical reagents to synthesize curcumin from simple starting materials.

Scientific Research Applications

Curcumin has been extensively studied for its various biological activities and medicinal properties. It has been shown to have anti-inflammatory, antioxidant, anticancer, and neuroprotective properties. Curcumin has also been shown to have potential therapeutic applications in the treatment of Alzheimer's disease, diabetes, and cardiovascular diseases.

properties

IUPAC Name

1-(2-hydroxyphenyl)-3-(2-methylphenyl)propane-1,3-dione
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H14O3/c1-11-6-2-3-7-12(11)15(18)10-16(19)13-8-4-5-9-14(13)17/h2-9,17H,10H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AINGELDNNQNLRR-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=CC=C1C(=O)CC(=O)C2=CC=CC=C2O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H14O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

254.28 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Cambridge id 5468354

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